Cas no 1019385-51-3 (3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl)-)

• Product Name: 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl)-
• CAS No: 1019385-51-3
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5156277
• Update Time: 2026-03-04

3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl)-

• Inchi： 1S/C10H16N4O2/c1-14-6-8(15)12-10(14)13-9(16)7-3-2-4-11-5-7/h7,11H,2-6H2,1H3,(H,12,13,15,16)
• InChI Key： UKVOLPGJLYWKEY-UHFFFAOYSA-N
• SMILES： N1CCCC(C(NC2N(C)CC(=O)N=2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl)-

Introduction to 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1019385-51-3, identified as 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl), represents a fascinating molecule in the realm of chemical biology. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural framework of this molecule integrates both piperidine and imidazole moieties, which are well-known for their role in modulating biological pathways and interactions.

3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl) exhibits a unique chemical profile that positions it as a promising candidate for further exploration in medicinal chemistry. The presence of the piperidine ring contributes to its solubility and bioavailability, while the imidazole segment offers a scaffold for interactions with biological targets. Recent studies have highlighted the importance of such dual-functionalized molecules in developing novel therapeutic agents, particularly those targeting complex diseases such as cancer and neurodegenerative disorders.

In the context of contemporary research, this compound has been investigated for its potential role in inhibiting key enzymes involved in metabolic pathways. For instance, preliminary studies suggest that derivatives of 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl) may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of cellular processes, and their dysregulation is often associated with pathological conditions. By modulating their activity, this compound could potentially restore normal cellular function and provide therapeutic benefits.

The imidazole ring in particular has been extensively studied for its ability to interact with metal ions and other biological molecules. This property makes it an attractive moiety for designing metal-binding drugs or agents that can chelate metal ions involved in toxicological processes. In addition, the piperidine carboxamide moiety can serve as a hinge region for designing small molecules that interact with protein targets through hydrogen bonding networks. Such interactions are crucial for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl) for their potential biological activity. Molecular docking simulations have been employed to predict how this molecule might bind to various protein targets. These simulations have revealed promising interactions with receptors and enzymes relevant to inflammation and pain signaling pathways. Such insights are invaluable for guiding experimental efforts and optimizing the compound's pharmacological profile.

The synthesis of 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl) involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. The construction of the imidazole ring is particularly challenging but can be achieved through various cyclocondensation reactions or metal-catalyzed processes. Once synthesized, the compound can be further functionalized to enhance its biological activity or to explore different pharmacological pathways.

One of the most exciting aspects of this compound is its potential as a scaffold for drug development. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development. The combination of computational screening and experimental validation provides a robust framework for discovering novel therapeutics.

The chemical diversity offered by 3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl) also makes it an interesting candidate for exploring structure-based drug design (SBDD). SBDD relies on understanding the three-dimensional structure of biological targets to design molecules that fit into specific binding pockets. This approach has been highly successful in developing drugs that target proteins such as kinases and G-protein coupled receptors (GPCRs). The ability of this compound to interact with such targets suggests its potential utility in SBDD strategies.

In conclusion,3-Piperidinecarboxamide, N-(4,5-dihydro-1-methyl)-4 oxo 1H imidazol 2 yl represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, 1019385 51 3 will likely play an important role in shaping future therapeutic strategies.